1,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one

• IUPAC Name: 1,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzimidazol-2-one
• InChI: InChI=1S/C15H21BN2O3/c1-14(2)15(3,4)21-16(20-14)10-7-8-11-12(9-10)18(6)13(19)17(11)5/h7-9H,1-6H3
• InChI Key: FAWRQFIZFNVUIS-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N(C(=O)N3C)C
• Molecular Formula: C15H21BN2O3
• Molecular Weight: 288.15 g/mol
• CAS RN: 1362243-58-0

Description

The compound "1,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one" is a derivative of the benzimidazole class, which is known for its diverse range of biological activities and applications in medicinal chemistry. Benzimidazole derivatives are often synthesized for their potential use in pharmaceuticals, as well as for their interesting chemical properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives can be complex, involving multiple steps and various reagents. For instance, the synthesis of related compounds such as 1,3-bis((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)methyl)benzene involves the use of UV-Vis spectroscopy, infrared spectroscopy, and single crystal X-ray diffraction to characterize the compound . Similarly, the synthesis of 1-[2-(1H-tetrazol-5-yl)ethyl]-1H-benzo[d][1,2,3]triazoles includes a condensation reaction followed by characterization through IR and PMR analysis . These methods are indicative of the types of techniques that would likely be employed in the synthesis and analysis of the compound .

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is often analyzed using density functional theory (DFT) calculations to predict vibrational frequencies, absorption spectra, and molecular orbitals . For example, the DFT/B3LYP method with TZVP basis sets has been used to calculate the molecular geometry and vibrational frequencies of similar compounds, showing good agreement with experimental data . This suggests that a similar approach could be used to analyze the molecular structure of "this compound".

Chemical Reactions Analysis

Benzimidazole derivatives can participate in various chemical reactions, often leading to the formation of novel compounds with potential biological activities. For instance, the reaction of 4-benzalamino-3,5-dimethylisoxazoles with mercapto succinic acid and subsequent cyclization with 1,2-phenylene diamines leads to the formation of isoxazolyl thiazolyl benzimidazoles with anti-inflammatory and analgesic activity . This demonstrates the reactivity of the benzimidazole moiety and its utility in synthesizing compounds with desired biological properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be quite varied. For example, the crystal structure and thermodynamic properties of a benzimidazole derivative coupled with a 1,5-dioxaspiro[5.5] moiety were studied, revealing a triclinic P-1 space group and the formation of a 2D-net framework through hydrogen bonding . Theoretical simulations of FT-IR spectra and electronic spectra were compared with experimental data to confirm the molecular structure . These findings highlight the importance of crystallography and spectroscopy in determining the physical and chemical properties of such compounds.

Scientific Research Applications

• Gas Chromatographic Methods for Herbicides : A study by Anisuzzaman et al. (2000) focuses on synthesizing dimethyl derivatives of imidazolinone herbicides. These derivatives are used in developing efficient gas chromatographic methods for analyzing imidazolinone herbicides in various matrices such as water, soybean, and soil.

• Crystal Structure and DFT Study of Boric Acid Ester Intermediates : Huang et al. (2021) conducted a study on boric acid ester intermediates, including those with benzene rings. Their work involved confirming the structures of these compounds through various spectroscopic methods and crystallographic analysis, followed by DFT calculations to explore molecular structures and physicochemical properties. The study can be read in detail here.

• Synthesis and Characterization of Pyrazole Compounds : A 2022 study by Liao et al. explores 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole. The research includes synthesizing and characterizing the compound using various spectroscopic methods and single-crystal X-ray diffraction. The DFT calculations were performed to validate the molecular structure as detailed here.

• Microwave-Assisted Synthesis of Benzimidazoles : Rheault et al. (2009) describe the microwave-assisted synthesis of N-substituted benzimidazoles. This method provides an efficient way to access a variety of heteroaryl-substituted benzimidazoles, a category to which the compound belongs. More on this study can be found here.

• Antioxidant and Antimicrobial Activities : Bassyouni et al. (2012) synthesized a series of benzimidazole derivatives and evaluated their antioxidant and antimicrobial activities. This work underscores the potential of benzimidazole derivatives, including 1,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one, in pharmacological contexts. The details of this study are available here.

Mechanism of Action

Mode of Action

It is known that the compound is used as an electrolyte additive to induce the decomposition of pf6-, forming a dense and robust solid electrolyte interface (sei) rich in lif, which helps suppress the growth of lithium dendrites .

Biochemical Pathways

The compound contributes to the formation of Li3N and LiBO2, which have high Li+ conductivity, thereby enhancing the transmission of Li+ through the SEI and the cathode electrolyte interface (CEI)

Result of Action

The compound’s action results in the formation of a dense and robust SEI that is rich in LiF. This SEI helps suppress the growth of lithium dendrites, thereby enhancing the performance and lifespan of lithium metal batteries (LMBs). In addition, the compound aids in the formation of Li3N and LiBO2, which improve Li+ transmission through the SEI and CEI .

Action Environment

The compound can remove trace amounts of hydrofluoric acid (HF) in the electrolyte, protecting the SEI and CEI from corrosion . .

Synthesis routes and methods

Procedure details

To a solution of 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazol-2(3H)-one (235 mg, 0.857 mmol) and iodomethane (0.267 mL, 4.29 mmol) in DMF (10 mL) was added K2CO3 (592 mg, 4.29 mmol). The reaction mixture was stirred for 23 h and the product was then precipitated with water. The title compound was collected by filtration. LCMS-ESI+ (m/z): [M+H]+ calcd for C15H22BN2O3: 289.2; found: 289.1.